Cas no 914381-27-4 (N-(3-Fluorophenethyl)dodecanamide)

• Product Name: N-(3-Fluorophenethyl)dodecanamide
• CAS No: 914381-27-4
• MF: C₂₀H₃₂FNO
• MW: 321.472589492798
• CID: 996409
• PubChem ID: 45039277
• Update Time: 2025-05-19

N-(3-Fluorophenethyl)dodecanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Fluorophenethyl)dodecanamide
• N-(3-FLUOROPHENETHYL)-DODECANAMIDE
• N-[2-(3-Fluorophenyl)ethyl]dodecanamide
• DTXSID40661977
• FT-0668679
• 914381-27-4
• AKOS030255835
• DB-265728

• Inchi： 1S/C20H32FNO/c1-2-3-4-5-6-7-8-9-10-14-20(23)22-16-15-18-12-11-13-19(21)17-18/h11-13,17H,2-10,14-16H2,1H3,(H,22,23)
• InChI Key： NHWLFIDZHVSOSZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CCNC(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 321.24700
• Monoisotopic Mass: 321.247
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 6.8

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 466.6±28.0 °C at 760 mmHg
• Flash Point: 236.0±24.0 °C
• Refractive Index: 1.486
• Solubility: Dichloromethane, Ethyl Acetate, Methanol
• PSA: 32.59000
• LogP: 6.24560
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

N-(3-Fluorophenethyl)dodecanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-(3-Fluorophenethyl)dodecanamide

Introduction to N-(3-Fluorophenethyl)dodecanamide (CAS No. 914381-27-4)

N-(3-Fluorophenethyl)dodecanamide, with the CAS number 914381-27-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural and functional properties, has been explored for its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical research.

The molecular structure of N-(3-Fluorophenethyl)dodecanamide consists of a fluorophenethyl group linked to a dodecanamide backbone. The presence of the fluorine atom in the phenethyl moiety introduces a level of metabolic stability and electronic characteristics that make this compound particularly interesting for medicinal chemistry applications. The dodecanamide portion contributes to the compound's solubility and bioavailability, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced binding affinity and metabolic resistance. Research studies have demonstrated that the introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic properties of molecules, leading to improved efficacy and reduced side effects. N-(3-Fluorophenethyl)dodecanamide exemplifies this trend, as its fluorinated structure suggests potential benefits in drug design.

The synthesis of N-(3-Fluorophenethyl)dodecanamide involves multi-step organic reactions, including condensation, reduction, and fluorination processes. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of palladium-catalyzed cross-coupling reactions and fluorinating agents has been particularly effective in constructing the desired molecular framework.

One of the most compelling aspects of N-(3-Fluorophenethyl)dodecanamide is its potential role in addressing unmet medical needs. Current research is focused on exploring its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and neurodegenerative diseases. Preliminary studies suggest that this compound may exhibit inhibitory effects on specific enzymes and receptors involved in these conditions, making it a valuable scaffold for drug development.

The fluorine atom in the phenethyl group plays a crucial role in modulating the compound's interactions with biological targets. Fluorine's ability to influence electronic distribution and hydrogen bonding patterns can lead to enhanced binding affinity and selectivity. This characteristic is particularly relevant for designing drugs that require precise targeting to minimize off-target effects. N-(3-Fluorophenethyl)dodecanamide represents an excellent example of how structural modifications can lead to novel pharmacological entities.

In addition to its potential therapeutic applications, N-(3-Fluorophenethyl)dodecanamide has been investigated for its role in biochemical research. Its unique structure makes it a useful tool for studying enzyme mechanisms and receptor interactions. By employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can gain insights into how this compound interacts with biological systems at a molecular level.

The development of new synthetic routes for N-(3-Fluorophenethyl)dodecanamide is an ongoing area of research. Innovations in synthetic chemistry aim to improve efficiency, scalability, and sustainability. Green chemistry principles are being increasingly adopted to minimize waste and reduce environmental impact. These efforts not only enhance the practicality of producing this compound but also align with global initiatives towards sustainable pharmaceutical manufacturing.

The future prospects of N-(3-Fluorophenethyl)dodecanamide are promising, with several clinical trials underway to evaluate its efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible therapeutic solutions. The compound's unique properties position it as a candidate for multiple indications, potentially revolutionizing treatment strategies in various medical fields.

In conclusion, N-(3-Fluorophenethyl)dodecanamide (CAS No. 914381-27-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features, synthetic accessibility, and pharmacological properties make it an attractive candidate for further exploration. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in addressing complex medical challenges.